Cas no 943-52-2 ((3,3,3-trifluoro-2-methylpropyl)benzene)

(3,3,3-Trifluoro-2-methylpropyl)benzene is a fluorinated aromatic compound characterized by its trifluoromethyl and methyl substituents on the propyl side chain. This structure imparts unique physicochemical properties, including enhanced lipophilicity and chemical stability, making it valuable in pharmaceutical and agrochemical applications. The presence of fluorine atoms contributes to improved metabolic resistance and binding affinity in bioactive molecules. Its well-defined molecular architecture allows for precise modifications in synthetic routes, serving as a versatile intermediate in organofluorine chemistry. The compound’s stability under various reaction conditions further supports its utility in multi-step synthesis. Handling requires standard precautions for fluorinated organics, ensuring compatibility with common solvents and reagents.
(3,3,3-trifluoro-2-methylpropyl)benzene structure
943-52-2 structure
Product Name:(3,3,3-trifluoro-2-methylpropyl)benzene
CAS No:943-52-2
MF:C10H11F3
MW:188.189553499222
MDL:MFCD00266831
CID:752323
PubChem ID:13210098
Update Time:2025-06-07

(3,3,3-trifluoro-2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, (3,3,3-trifluoro-2-methylpropyl)-
    • (3,3,3-trifluoro-2-methylpropyl)benzene
    • AKOS033859210
    • SCHEMBL9947015
    • Z1416168820
    • VTJLJNDWCNWLJS-UHFFFAOYSA-N
    • EN300-252608
    • 943-52-2
    • DTXSID90528041
    • MDL： MFCD00266831
    • Inchi： 1S/C10H11F3/c1-8(10(11,12)13)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
    • InChI Key： VTJLJNDWCNWLJS-UHFFFAOYSA-N
    • SMILES： FC(C(C)CC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 188.08128484g/mol
  • Monoisotopic Mass: 188.08128484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 0Ų

(3,3,3-trifluoro-2-methylpropyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-252608-0.25g
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EN300-252608-0.5g
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Enamine
EN300-252608-1.0g
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Enamine
EN300-252608-2.5g
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Enamine
EN300-252608-5.0g
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Enamine
EN300-252608-10.0g
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(3,3,3-trifluoro-2-methylpropyl)benzene Suppliers

Amadis Chemical Company Limited
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(CAS:943-52-2)(3,3,3-trifluoro-2-methylpropyl)benzene
Order Number:A1067185
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:37
Price ($):487.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:943-52-2)(3,3,3-trifluoro-2-methylpropyl)benzene
A1067185
Purity:99%
Quantity:1g
Price ($):487.0
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